2-acetyl-N-(2-fluorophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-acetamido-3-(2-fluorophenyl)thiourea
• InChI: InChI=1S/C9H10FN3OS/c1-6(14)12-13-9(15)11-8-5-3-2-4-7(8)10/h2-5H,1H3,(H,12,14)(H2,11,13,15)
• InChI Key: IPUDEPQZNKOCBR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NNC(=S)NC1=CC=CC=C1F
• Molecular Formula: C9H10FN3OS
• Molecular Weight: 227.26 g/mol

Description

2-acetyl-N-(2-fluorophenyl)hydrazinecarbothioamide is a useful research compound. Its molecular formula is C9H10FN3OS and its molecular weight is 227.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 227.05286129 g/mol and the complexity rating of the compound is 250. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Naked-eye and Near-infrared Fluorescence Probe Development :

  • A study by Zhang et al. (2015) highlighted the development of a near-infrared (NIR) fluorescence probe with a turn-on fluorescent probe based on NIR dyes containing an acetyl group. This probe is significant for the selective, rapid, and sensitive detection of hydrazine, which is crucial in both biological and environmental sciences. The probe shows excellent sensing properties, low cytotoxicity, and has been applied in live mouse and tissue imaging, including the liver, lung, kidney, heart, and spleen (Zhang et al., 2015).

• ICT-based Fluorescent Probe for Measuring Hydrazine :

  • Zhu et al. (2019) developed a ratiometric fluorescent probe for the detection of hydrazine, utilizing dicyanoisophorone as the fluorescent group. This probe, termed DDPB, senses hydrazine via an intramolecular charge transfer pathway. It exhibits low cytotoxicity, reasonable cell permeability, a large Stokes shift, and a low detection limit. DDPB has been used for quantitative determination in environmental water systems and fluorescence imaging in HeLa cells and zebrafish (Zhu et al., 2019).

• Novel Fluorescent Probe for Sensitive Detection and Imaging :

  • Research by Chen et al. (2017) introduced a turn-on fluorescent probe for hydrazine detection in aqueous solution and living cells. The probe, Naphsulf-O, exhibits a large Stokes shift, excellent selectivity, and high sensitivity, with a detection limit of 0.716 ppb (22nM). It is important for both environmental and biological system studies (Chen et al., 2017).

• Cytotoxicity Studies Against Human Tumor Cells :

  • A study by Soares et al. (2012) investigated N(4)-Phenyl 2-acetylpyridine thiosemicarbazone derivatives for their cytotoxicity against human malignant breast and glioma cells. These compounds were found to be highly cytotoxic and induced programmed cell death, showcasing their potential in cancer research (Soares et al., 2012).

• Probing Hydrazine with Near-Infrared Fluorescent Chemodosimeter :

  • Ma et al. (2017) reported a two-photon fluorescent probing method using a NIR fluorescent chemodosimeter for hydrazine detection in solution and living cells. This method is important due to the hazardous nature of hydrazine and its extensive industrial use (Ma et al., 2017).